Methyl 5-(((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)methyl)furan-2-carboxylate

Specification

• CAS No.: 852375-94-1
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.42
• IUPAC Name: methyl 5-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanylmethyl]furan-2-carboxylate
• Standard InChI: InChI=1S/C19H16N4O3S/c1-12-3-5-13(6-4-12)18-21-20-16-9-10-17(22-23(16)18)27-11-14-7-8-15(26-14)19(24)25-2/h3-10H,11H2,1-2H3
• Standard InChI Key: TWKRVHOFDFFFPZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC4=CC=C(O4)C(=O)OC

Introduction

Methyl 5-(((3-(p-tolyl)-triazolo[4,3-b]pyridazin-6-yl)thio)methyl)furan-2-carboxylate is a complex organic compound featuring a unique molecular architecture. It includes a furan-2-carboxylate moiety and a triazolo[4,3-b]pyridazine core linked via a thioether group. The presence of the p-tolyl group enhances its lipophilicity, potentially influencing its biological interactions and pharmacokinetic properties. This compound is classified under triazolopyridazine derivatives, known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Synthesis Methods

The synthesis of Methyl 5-(((3-(p-tolyl)-triazolo[4,3-b]pyridazin-6-yl)thio)methyl)furan-2-carboxylate typically involves multi-step reactions. While specific synthesis details for this compound are not readily available, similar triazolopyridazine derivatives often involve condensation reactions, cyclization, and substitution steps. For instance, the synthesis of related compounds may involve the use of hydrazonoyl halides, ethyl 2-chloro-3-oxobutanoate, or other reagents in the presence of bases like triethylamine.

Biological Activities

Triazolopyridazine derivatives, including compounds similar to Methyl 5-(((3-(p-tolyl)-triazolo[4,3-b]pyridazin-6-yl)thio)methyl)furan-2-carboxylate, are known for their diverse biological activities. These include:

• Anticancer Properties: Some triazolopyridazines have shown potential as anticancer agents by inhibiting specific cellular targets.

• Antimicrobial Activity: Compounds in this class have demonstrated effectiveness against various microorganisms.

• Anti-inflammatory Effects: They may also exhibit anti-inflammatory properties, making them candidates for treating inflammatory conditions.

Biological Activity	Description
Anticancer Properties	Potential inhibition of specific cellular targets
Antimicrobial Activity	Effective against various microorganisms
Anti-inflammatory Effects	Candidates for treating inflammatory conditions

Applications and Future Research Directions

Given its structural complexity and potential biological activities, Methyl 5-(((3-(p-tolyl)-triazolo[4,3-b]pyridazin-6-yl)thio)methyl)furan-2-carboxylate could have applications in pharmaceuticals, particularly in the development of drugs targeting specific biological pathways. Further research is needed to fully explore its therapeutic potential and to understand its interactions with biological targets.